Cas no 1392307-82-2 (Tetra t-butylacetoxy Bis(2-aminoethyl) Ether N,N,N’,N’-Tetraacetic Acid)

• Product Name: Tetra t-butylacetoxy Bis(2-aminoethyl) Ether N,N,N’,N’-Tetraacetic Acid
• CAS No: 1392307-82-2
• MF: C₂₈H₅₂N₂O₉
• MW: 560.720489501953
• CID: 5160014
• Update Time: 2025-07-17

Tetra t-butylacetoxy Bis(2-aminoethyl) Ether N,N,N’,N’-Tetraacetic Acid Chemical and Physical Properties

Names and Identifiers

• 6,12-Dioxa-3,9-diazatetradecanoic acid, 3,9-bis[2-(1,1-dimethylethoxy)-2-oxoethyl]-13,13-dimethyl-11-oxo-, 1,1-dimethylethyl ester
• Tetra t-butylacetoxy Bis(2-aminoethyl) Ether N,N,N’,N’-Tetraacetic Acid

• Inchi： 1S/C28H52N2O9/c1-25(2,3)36-21(31)17-29(18-22(32)37-26(4,5)6)13-15-35-16-14-30(19-23(33)38-27(7,8)9)20-24(34)39-28(10,11)12/h13-20H2,1-12H3
• InChI Key： GZQJUUIIYHXOKV-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)CN(CC(OC(C)(C)C)=O)CCOCCN(CC(OC(C)(C)C)=O)CC(=O)OC(C)(C)C

Additional information on Tetra t-butylacetoxy Bis(2-aminoethyl) Ether N,N,N’,N’-Tetraacetic Acid

Comprehensive Analysis of Tetra t-butylacetoxy Bis(2-aminoethyl) Ether N,N,N’,N’-Tetraacetic Acid (CAS No. 1392307-82-2)

In the realm of advanced chemical research and industrial applications, Tetra t-butylacetoxy Bis(2-aminoethyl) Ether N,N,N’,N’-Tetraacetic Acid (CAS No. 1392307-82-2) has emerged as a compound of significant interest. This molecule, often abbreviated for convenience, belongs to the family of polyaminocarboxylic acids, which are renowned for their chelating properties. The tetraacetic acid moiety in its structure is particularly noteworthy, as it enables the compound to form stable complexes with various metal ions. This characteristic makes it invaluable in fields ranging from pharmaceuticals to environmental science.

The t-butylacetoxy groups in the compound enhance its solubility in organic solvents, broadening its applicability in synthetic chemistry. Researchers have been particularly intrigued by its potential in metal ion sequestration, a topic that has gained traction due to increasing environmental concerns. With the rise of green chemistry initiatives, compounds like Tetra t-butylacetoxy Bis(2-aminoethyl) Ether N,N,N’,N’-Tetraacetic Acid are being explored for their ability to mitigate heavy metal pollution, a hot-button issue in sustainability discussions.

Another area where this compound shines is in the development of contrast agents for medical imaging. The bis(2-aminoethyl) ether backbone provides a robust framework for attaching imaging moieties, making it a candidate for next-generation diagnostic tools. This aligns with the growing demand for non-invasive diagnostic technologies, a frequently searched topic in medical and AI-driven research circles. The compound's unique structure also opens doors for drug delivery systems, where its chelating properties can be harnessed to improve bioavailability and targeted release.

From a synthetic perspective, the preparation of Tetra t-butylacetoxy Bis(2-aminoethyl) Ether N,N,N’,N’-Tetraacetic Acid involves multi-step organic reactions, often requiring stringent conditions to achieve high yields. The N,N,N’,N’-tetraacetic acid component is typically introduced via carboxylation reactions, a process that has been optimized in recent years to reduce waste and improve efficiency. This reflects the broader trend in chemical manufacturing toward process intensification, a keyword frequently associated with industrial optimization and cost reduction.

In analytical chemistry, the compound's ability to form stable complexes with rare earth elements has sparked interest in its use for spectroscopic analysis. This application is particularly relevant given the surge in demand for rare earth metals in electronics and renewable energy technologies. The compound's high selectivity for certain metal ions makes it a promising tool for trace metal detection, a critical need in both environmental monitoring and quality control for high-tech industries.

Looking ahead, the versatility of Tetra t-butylacetoxy Bis(2-aminoethyl) Ether N,N,N’,N’-Tetraacetic Acid positions it as a compound with untapped potential. Its role in nanotechnology applications, for instance, is an area ripe for exploration. As researchers delve deeper into functional materials, the compound's unique properties could pave the way for innovations in smart coatings or responsive polymers. These topics not only dominate current scientific discourse but also align with user searches for cutting-edge material science developments.

In conclusion, Tetra t-butylacetoxy Bis(2-aminoethyl) Ether N,N,N’,N’-Tetraacetic Acid (CAS No. 1392307-82-2) stands at the intersection of multiple high-impact research areas. Its chemical versatility, coupled with its relevance to contemporary challenges like environmental remediation and advanced healthcare solutions, ensures its continued prominence in scientific and industrial applications. As the demand for specialized chelating agents grows, this compound is poised to play an increasingly vital role in shaping future technological advancements.